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Compound of Interest

Compound Name: MLS0315771

Cat. No.: B1676674

For Researchers, Scientists, and Drug Development Professionals

Introduction

MLS0315771 is a known antagonist of G protein-coupled receptor 55 (GPR55), a novel
cannabinoid receptor implicated in a variety of physiological and pathological processes. Its
role in signaling pathways makes it a person of interest in research fields such as
neuroscience, oncology, and immunology. This document provides detailed application notes
and protocols for the administration of MLS0315771 in animal models, designed to assist

researchers in preclinical studies.

While specific in vivo data for MLS0315771 in rodent models is limited in publicly available
literature, this guide synthesizes existing information on MLS0315771 from in vitro and
zebrafish studies, alongside data from other GPR55 antagonists and general best practices for
the administration of poorly soluble compounds.

Data Presentation

In Vitro Activity of MLS0315771

Parameter Value Cell Line/Assay Condition

Phosphomannose Isomerase
ICso ~1 uM o
(MPI) inhibition assay

Ki 1.4 uyM Competitive MPI inhibitor
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airway

inflammation

Zebrafish

MLS0315771 Immersion >2 uM Toxic

Embryo

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the GPR55 signaling pathway and a general workflow for in
vivo administration of MLS0315771.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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